Cas no 63250-09-9 (3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(3Z)-)

3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(3Z)- structure
63250-09-9 structure
Product Name:3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(3Z)-
CAS No:63250-09-9
Molecular Formula:C18H30O6
Molecular Weight:342.4272
CID:503187
PubChem ID:91886100

3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(3Z)- Properties

Names and Identifiers

    • 3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(3Z)-
    • 2,3-DINOR THROMBOXANE B2
    • 2,3-dinor Thromboxane B2 Lipid Maps MS Standard
    • 2,3-DINOR-TXB2
    • 9ALPHA,11,15S-TRIHYDROXY-2,3-DINOR-THROMBA-5Z,13E-DIEN-1-OIC ACID
    • (Z)-5-[(2R,3S,4S,6R)-4,6-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]oxan-3-yl]pent-3-enoic acid
    • 63250-09-9
    • 3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octenyl]-2H-pyran-3-yl]-, (3Z)-
    • DTXSID201317171
    • InChIKey： RJHNVFKNIJQTQF-LMIBIYGPSA-N
    • Inchi： InChI=1S/C18H30O6/c1-2-3-4-7-13(19)10-11-16-14(8-5-6-9-17(21)22)15(20)12-18(23)24-16/h5-6,10-11,13-16,18-20,23H,2-4,7-9,12H2,1H3,(H,21,22)/b6-5-,11-10+/t13-,14-,15-,16+,18?/m0/s1
    • SMILES： CCCCC[C@@H](/C=C/[C@@H]1[C@@H](C/C=C\CC(=O)O)[C@H](CC(O)O1)O)O

Computed Properties

  • Exact Mass: 342.20400
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 10
  • Monoisotopic Mass: 342.204239
  • Heavy Atom Count: 24
  • Complexity: 420
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.8
  • Surface Charge: 0
  • Topological Polar Surface Area: 107

Experimental Properties

  • LogP: 1.98920
  • PSA: 107.22000
  • Refractive Index: 1.571
  • Boiling Point: 566.9°C at 760 mmHg
  • Flash Point: 199.5°C
  • Color/Form: 。
  • Solubility: 。
  • Density: 1.209

3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(3Z)- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1178918-1mg
2,3-Dinor Thromboxane B2
 63250-09-9 98%
1mg
 ￥13795 2023-04-13
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci64948-25ug
2,3-dinor Thromboxane B2
 63250-09-9 98%
25ug
 ￥1312.00 2023-09-09

3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(3Z)- Related Literature

Related Categories

63250-09-9 (3-Pentenoic acid,5-[(2R,3S,4S,6R)-tetrahydro-4,6-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-2H-pyran-3-yl]-,(3Z)-) Related Products

Recommended suppliers
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
河南东延药业有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
河南东延药业有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
https://www.amadischem.com/
Amadis Chemical Company Limited
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
https://www.chem960.com/company/190540/
Hubei Rhino Pharmaceutical Tech Co.,Ltd.